Cas no 72036-30-7 (Lithium, (3-ethoxy-3-oxo-1-propynyl)-)

• Product Name: Lithium, (3-ethoxy-3-oxo-1-propynyl)-
• CAS No: 72036-30-7
• MF: C₅H₅LiO₂
• MW: 104.033001661301
• CID: 544684
• PubChem ID: 11029775
• Update Time: 2025-04-19

Lithium, (3-ethoxy-3-oxo-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Lithium, (3-ethoxy-3-oxo-1-propynyl)-
• lithium,ethyl prop-2-ynoate
• DTXSID70452411
• 72036-30-7
• ethyl lithiopropiolate
• 3-ethoxy-3-oxoprop-1-yn-1-yl lithium

• Inchi： 1S/C5H5O2.Li/c1-3-5(6)7-4-2;/h4H2,2H3;/q-1;+1
• InChI Key： PSJYLQLJXFHELN-UHFFFAOYSA-N
• SMILES： O(C(C#[C-])=O)CC.[Li+]

Computed Properties

• Exact Mass: 103.04407
• Monoisotopic Mass: 104.04495783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3